Cas no 4341-24-6 (5-Methylcyclohexane-1,3-dione)

5-Methylcyclohexane-1,3-dione structure
5-Methylcyclohexane-1,3-dione structure
Product Name:5-Methylcyclohexane-1,3-dione
CAS No:4341-24-6
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00010379
CID:84999
PubChem ID:24856918
Update Time:2025-04-18

5-Methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Methylcyclohexane-1,3-dione
    • 5-Methyl-1,3-cyclohexanedione
    • 1,3-Dioxo-5-methylcyclohexane
    • 5-methyl 1,3-cyclohexanedione
    • 5-methyl-1,3-cyclohexadione
    • 5-Methylcyclohexane dione
    • 5-methylcyclohexane-l,3-dione
    • 1,3-cyclohexanedione, 5-methyl-
    • 5-Methyl-cyclohexane-1,3-dione
    • DMIIMPQQPXUKOO-UHFFFAOYSA-N
    • PubChem14279
    • 5-methyl-1,3-cyclohexane-dione
    • 5- methyl-1,3-cyclohexanedione
    • 1,3-Cyclohexanedione,5-methyl-
    • EBD25710
    • BBL036984
    • STK728987
    • SBB042020
    • LS40106
    • 5-Methyl
    • 5-Methyl-1,3-cyclohexanedione,
    • InChI=1/C7H10O2/c1-5-2-6(8)4-7(9)3-5/h5H,2-4H2,1H
    • M0945
    • L-Leucine, N-L-phenylalanyl-, phenylmethyl ester, monohydrochloride
    • MFCD00010379
    • AS-18362
    • FT-0620648
    • EN300-153194
    • CS-0130624
    • 5-Methyl-1,3-cyclohexanedione, 98%
    • SY027841
    • AKOS000270511
    • A826274
    • AMY3042
    • 4341-24-6
    • J-517806
    • AC-907/25014355
    • DTXSID30332467
    • SCHEMBL351712
    • DB-051078
    • MDL: MFCD00010379
    • Inchi: 1S/C7H10O2/c1-5-2-6(8)4-7(9)3-5/h5H,2-4H2,1H3
    • InChI Key: DMIIMPQQPXUKOO-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC(C)C1)=O
    • BRN: 1099692

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Grayish yellow powder
  • Density: 1.0579 (rough estimate)
  • Melting Point: 126-130 °C (lit.)
  • Boiling Point: 235.7±23.0°C at 760 mmHg
  • Flash Point: 89.1 °C
  • Refractive Index: 1.4660 (estimate)
  • PSA: 34.14000
  • LogP: 0.94460
  • Solubility: Uncertain

5-Methylcyclohexane-1,3-dione Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

5-Methylcyclohexane-1,3-dione Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

5-Methylcyclohexane-1,3-dione Pricemore >>

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